4-methoxy-3-methyl-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-13-4-6-16(7-5-13)21-12-15(11-19(21)22)20-26(23,24)17-8-9-18(25-3)14(2)10-17/h4-10,15,20H,11-12H2,1-3H3
• InChI Key: XQIFIDAAIQKEDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)NS(=O)(=O)C3=CC(=C(C=C3)OC)C
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

4-methoxy-3-methyl-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)benzenesulfonamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as MMPO and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Photodynamic Therapy Applications

Research on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, including compounds structurally related to 4-methoxy-3-methyl-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)benzenesulfonamide, highlights their potential in photodynamic therapy (PDT) for cancer treatment. These compounds exhibit excellent photophysical and photochemical properties, such as high singlet oxygen quantum yield and good fluorescence properties, which are crucial for effective Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020). Such characteristics suggest that benzenesulfonamide derivatives could be engineered for targeted cancer therapies through light-mediated activation.

Anticancer Activity

Novel benzenesulfonamide derivatives have been synthesized and evaluated for their anticancer activity. For instance, microwave-assisted synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules showed promising in vitro anticancer activity against various human cancer cell lines, indicating the potential of benzenesulfonamide derivatives as lead compounds in anticancer drug development (Kumar et al., 2015).

Nonlinear Optical Materials

Benzenesulfonamide derivatives have also been explored for their potential applications in nonlinear optics. A study on the preparation and crystal structure of new colorless 4-amino-1-methylpyridinium benzenesulfonate salts for second-order nonlinear optics demonstrated the ability of these compounds to crystallize into noncentrosymmetric structures, a prerequisite for second-harmonic generation, a key process in nonlinear optical materials (Anwar et al., 2000).

Mechanism of Action

Target of Action

It’s known that many indole derivatives bind with high affinity to multiple receptors , which could be a potential target for this compound.

Mode of Action

Indole derivatives are known to interact with their targets, causing various biological effects . For instance, some indole derivatives have shown inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives are known to affect a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of Action

Indole derivatives are known to exhibit a broad spectrum of biological activities .